Cas no 67688-81-7 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-nitro-)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-nitro-
• CAS No: 67688-81-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 394314
• PubChem ID: 71374774
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-nitro-
• 3,5-ditert-butyl-4-nitrobenzoic acid
• DTXSID30797537
• 67688-81-7
• 3,5-Di-tert-butyl-4-nitrobenzoic acid

• Inchi： 1S/C15H21NO4/c1-14(2,3)10-7-9(13(17)18)8-11(15(4,5)6)12(10)16(19)20/h7-8H,1-6H3,(H,17,18)
• InChI Key： YJKDLFZGFNNVKN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC(C(=O)O)=CC=1C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 279.14713
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44